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Compound of Interest

Compound Name: 2-Chloro-2-methylbutane

Cat. No.: B165293 Get Quote

Technical Support Center: 2-Chloro-2-
methylbutane
This guide provides essential safety protocols, handling precautions, and troubleshooting

advice for laboratory personnel working with 2-Chloro-2-methylbutane.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloro-2-methylbutane?

A1: 2-Chloro-2-methylbutane is a highly flammable liquid and vapor.[1][2][3][4][5][6][7][8] It

can cause skin and serious eye irritation.[1][3][4][6][7][9] Inhalation may lead to respiratory

irritation, and high concentrations of vapors can cause dizziness or suffocation.[2][6][9]

Ingestion may result in gastrointestinal irritation and central nervous system (CNS) depression.

[2]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 2-Chloro-2-methylbutane, it is essential to wear appropriate personal

protective equipment. This includes chemical-resistant gloves (e.g., nitrile), chemical splash

goggles, and a flame-retardant lab coat.[1] All handling of this chemical should be conducted in

a well-ventilated area or a chemical fume hood.[1][4][10]

Q3: How should I properly store 2-Chloro-2-methylbutane?
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A3: Store 2-Chloro-2-methylbutane in a tightly closed container in a cool, dry, and well-

ventilated area.[1][10][11] It should be kept away from heat, sparks, open flames, and other

ignition sources.[2][10][11] Ensure the storage area is a designated flammables area.[2][12]

Q4: What should I do in case of a small spill?

A4: In the event of a small spill, immediately remove all sources of ignition.[1][2] Ensure

adequate ventilation.[1][2] Absorb the spill with an inert material such as vermiculite, sand, or

earth, and place it in a suitable, closed container for disposal.[2][4][10]

Q5: What are the appropriate first aid measures for exposure?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][11][12]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid if irritation develops or persists.[2][11][12]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If

breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate

medical attention.[2][11][12]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

Troubleshooting Guides
Unexpected Experimental Outcome: Synthesis of 2-
Chloro-2-methylbutane
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Issue Possible Cause Troubleshooting Steps

Low or No Product Yield Incomplete reaction.

- Ensure the hydrochloric acid

used is concentrated (12M).-

Increase the reaction time or

agitation to ensure thorough

mixing of the reactants.[1][10]

Loss of product during workup.

- Be careful to properly

separate the aqueous and

organic layers in the

separatory funnel.[1][10][13]-

Ensure the drying agent (e.g.,

anhydrous calcium chloride) is

sufficient to remove all water

from the organic layer.[1][10]

Product is Contaminated (e.g.,

with starting material)

Inefficient extraction or

washing.

- Perform the sodium

bicarbonate wash to neutralize

any remaining acid.[1][10][13]-

Wash the organic layer with

saturated sodium chloride

solution (brine) to help remove

dissolved water and some

impurities.[13]

Inaccurate distillation.

- Monitor the distillation

temperature closely and collect

the fraction at the expected

boiling point of 2-Chloro-2-

methylbutane (85-86 °C).[13]

Data Presentation
Physical and Chemical Properties of 2-Chloro-2-methylbutane
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Property Value

Molecular Formula C5H11Cl

Molecular Weight 106.59 g/mol [5]

Appearance Colorless to light yellow liquid[2][12]

Boiling Point 85-86 °C (185-186.8 °F)[12][14]

Melting Point -73 °C (-99.4 °F)[12][14]

Flash Point -9 °C (15.8 °F)[2][12]

Density 0.866 g/mL at 25 °C[14]

Solubility
Insoluble in water; Soluble in ethanol and ether.

[5][14]

Experimental Protocols
Synthesis of 2-Chloro-2-methylbutane from 2-Methyl-2-
butanol
This protocol describes the synthesis of 2-Chloro-2-methylbutane via an SN1 reaction.

Materials:

2-methyl-2-butanol (tert-amyl alcohol)

Concentrated hydrochloric acid (12M)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous calcium chloride

Separatory funnel

Erlenmeyer flasks
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Distillation apparatus

Procedure:

In a separatory funnel, combine 8.0 g of 2-methyl-2-butanol with 25 mL of concentrated

hydrochloric acid.[1]

Gently swirl the mixture without the stopper for 2-3 minutes.[1]

Stopper the funnel and shake for approximately 5 minutes, venting frequently to release

pressure.[1][10]

Allow the layers to separate completely. Drain and discard the lower aqueous layer.

Wash the organic layer with two 20 mL portions of 5% sodium bicarbonate solution. Vent

frequently as carbon dioxide gas will be evolved.[1]

Wash the organic layer with one 20 mL portion of saturated sodium chloride solution.[13]

Drain the organic layer into a clean, dry Erlenmeyer flask and add anhydrous calcium

chloride pellets until they no longer clump together.[1][10]

Allow the mixture to stand for 10-15 minutes to ensure all water is absorbed.

Decant the dried product into a distillation flask.

Purify the product by simple distillation, collecting the fraction that boils between 82-85 °C.

[13]

Mandatory Visualizations
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Experimental Workflow: Synthesis of 2-Chloro-2-methylbutane

Reaction

Workup

Purification

Combine 2-methyl-2-butanol
and concentrated HCl

Swirl and shake with venting

Allow layers to separate

Wash with 5% NaHCO3 solution

Wash with saturated NaCl solution

Dry organic layer with CaCl2

Simple Distillation

Collect product at 82-85 °C

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-2-methylbutane.
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Safety Hazards and Protective Measures for 2-Chloro-2-methylbutane

Primary Hazards

Personal Protective Equipment (PPE)Handling Procedures

Highly Flammable

Store in Flammables Cabinet Avoid Ignition Sources

Skin & Eye Irritant

Chemical Resistant Gloves Splash Goggles Flame-Retardant Lab Coat

Respiratory Irritation

Use in Fume Hood

Click to download full resolution via product page

Caption: Key safety hazards and corresponding protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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